3-Tert-butylphenyl ethanesulfonate

• Molecular Formula: C12H18O3S
• Molecular Weight: 242.34 g/mol
• IUPAC Name: (3-tert-butylphenyl) ethanesulfonate
• InChI: InChI=1S/C12H18O3S/c1-5-16(13,14)15-11-8-6-7-10(9-11)12(2,3)4/h6-9H,5H2,1-4H3
• InChI Key: UMHBSFFVMWWPAJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)OC1=CC=CC(=C1)C(C)(C)C

Description

3-Tert-butylphenyl ethanesulfonate is a useful research compound. Its molecular formula is C12H18O3S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.00 g (53.3 mol) of 3-tert-butylphenol and 5.93 g (58.6 mol) of triethylamine were dissolved in 80 mL of toluene followed by dropping in 7.53 g (58.6 mol) of ethanesulfonyl chloride over the course of 10 minutes at 10° C. followed by stirring for 10 minutes at 25° C. and confirming the 3-tert-butylphenol to no longer be present by gas chromatography. The reaction liquid was placed in water and following separation of the organic layer, was washed three times with water, once with saturated aqueous NaHCO3 solution and once with saturated brine followed by drying with MgSO4, concentrating and purifying the resulting residue by vacuum distillation to obtain 12.02 g (yield: 93%) of 3-tert-butylphenyl ethanesulfonate.